Cas no 1356929-49-1 (Moexipril-d5)

• Product Name: Moexipril-d5
• CAS No: 1356929-49-1
• MF: C₂₇H₃₄N₂O₇
• MW: 503.598876476288
• CID: 4555125
• Update Time: 2025-05-21

Moexipril-d5 Chemical and Physical Properties

Names and Identifiers

• Moexipril-d5

• Inchi： 1S/C27H34N2O7/c1-5-36-27(33)21(12-11-18-9-7-6-8-10-18)28-17(2)25(30)29-16-20-15-24(35-4)23(34-3)14-19(20)13-22(29)26(31)32/h6-10,14-15,17,21-22,28H,5,11-13,16H2,1-4H3,(H,31,32)/t17-,21-,22-/m0/s1/i6D,7D,8D,9D,10D
• InChI Key： UWWDHYUMIORJTA-SBCWFVTISA-N
• SMILES： C1C2=C(C=C(OC)C(OC)=C2)C[C@@H](C(O)=O)N1C(=O)[C@@H](N[C@@H](CCC1=C([2H])C([2H])=C([2H])C([2H])=C1[2H])C(OCC)=O)C

Computed Properties

• Exact Mass: 503.268
• Monoisotopic Mass: 503.268
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 12
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Moexipril-d5

Moexipril-d5: A Comprehensive Overview

Moexipril-d5, also known by its CAS number 1356929-49-1, is a significant compound in the field of pharmaceuticals. This compound is a derivative of moexipril, a well-known angiotensin-converting enzyme (ACE) inhibitor, and the addition of the "-d5" designation signifies the presence of deuterium atoms in its molecular structure. Deuterium substitution is a technique increasingly employed in drug development to enhance pharmacokinetic properties, such as improving bioavailability and reducing metabolic clearance.

The structural modification of moexipril to create Moexipril-d5 involves replacing specific hydrogen atoms with deuterium atoms. This alteration can significantly impact the compound's stability and metabolism within the human body. Recent studies have demonstrated that such modifications can lead to prolonged half-life and reduced side effects, making Moexipril-d5 a promising candidate for the treatment of cardiovascular conditions such as hypertension and heart failure.

One of the key advantages of Moexipril-d5 lies in its improved pharmacokinetic profile. Traditional ACE inhibitors, while effective, often face challenges related to rapid metabolism and limited bioavailability. By incorporating deuterium atoms, researchers aim to address these limitations, potentially leading to more efficient drug delivery and sustained therapeutic effects. This innovation aligns with current trends in medicinal chemistry, where subtle molecular modifications can yield substantial clinical benefits.

From a therapeutic standpoint, Moexipril-d5 retains the core functionality of moexipril as an ACE inhibitor. ACE inhibitors work by inhibiting the angiotensin-converting enzyme, thereby reducing the production of angiotensin II—a vasoconstrictor—and increasing the levels of bradykinin, which promotes vasodilation. This mechanism makes Moexipril-d5 a valuable tool in managing conditions characterized by high blood pressure and cardiac stress.

Recent advancements in isotopic labeling techniques have facilitated the synthesis and characterization of Moexipril-d5. Researchers have employed cutting-edge analytical methods, including mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, to confirm the precise placement of deuterium atoms within the molecule. These studies not only validate the structural integrity of Moexipril-d5 but also provide insights into its potential pharmacodynamic interactions.

In terms of clinical applications, Moexipril-d5 is currently under investigation for its efficacy in treating resistant hypertension—a condition where blood pressure remains elevated despite treatment with multiple antihypertensive medications. Preliminary findings suggest that the deuterated version may offer enhanced therapeutic outcomes compared to its non-deuterated counterpart. Additionally, ongoing trials are exploring its potential use in heart failure management, particularly in patients with reduced ejection fraction.

The development of Moexipril-d5 also underscores a broader trend in pharmaceutical research toward personalized medicine. By tailoring drug molecules at the isotopic level, scientists aim to create treatments that are more effective and better tolerated by individual patients. This approach not only enhances therapeutic outcomes but also reduces healthcare costs associated with adverse drug reactions and treatment inefficiencies.

Moreover, Moexipril-d5 represents a step forward in sustainable drug development practices. The use of deuterium substitution allows for more efficient utilization of resources during synthesis, potentially reducing waste and environmental impact compared to traditional manufacturing processes.

In conclusion, Moexipril-d5 (CAS 1356929-49-1) stands at the forefront of innovative pharmaceutical research. Its unique combination of deuterium substitution and ACE inhibitory activity positions it as a potential breakthrough in cardiovascular therapy. As research continues to unfold, this compound holds promise for improving patient outcomes while advancing our understanding of molecular pharmacology.